Ethyl (3-aminobutyl)(diethoxymethyl)phosphinate

• CAS RN: 103680-65-5
• Molecular Formula: C11H26NO4P
• Molecular Weight: 267.30 g/mol
• IUPAC Name: 4-[diethoxymethyl(ethoxy)phosphoryl]butan-2-amine
• InChI: InChI=1S/C11H26NO4P/c1-5-14-11(15-6-2)17(13,16-7-3)9-8-10(4)12/h10-11H,5-9,12H2,1-4H3
• InChI Key: ZVUYFMOSURHPHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(OCC)P(=O)(CCC(C)N)OCC

Description

Ethyl (3-aminobutyl)(diethoxymethyl)phosphinate is a useful research compound. Its molecular formula is C11H26NO4P and its molecular weight is 267.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8.0 g of ethyl 3-oxobutyl(diethoxymethyl)phosphinate in 100 ml of methanol is added 22.8 g of ammonium acetate and 1.3 g of sodium cyanoborohydride. The mixture is stirred under an atmosphere of nitrogen at room temperature for a period of 2.5 h, and then left to stand overnight. The mixture is then acidified to pH 2 with the requisite amount of dilute hydrochloric acid and the methanol is evaporated under reduced pressure. The crude product is dissolved in 25 ml of water, washed twice with 20 ml of diethyl ether and the aqueous phase is then made alkaline to pH 12 with potassium hydroxide. The solution is then saturated with sodium chloride and extracted with 3×25 ml of dichloromethane. The organic phase is dried over magnesium sulphate, filtered and evaporated under reduced pressure and the crude product distilled to give ethyl 3-aminobutyl(diethoxymethyl)phosphinate, b.p. 150° C./0.01 mbar, 31P=+46.1 ppm (CDCl3).